2-(Tritylthio)acetic acid
Cat. No. B1587632
M. Wt: 334.4 g/mol
InChI Key: RYRPHZROJNDXEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:26][C:27](=[O:28])[OH:29].[OH2:30].[SH:1][CH2:2][C:3](=[O:4])[OH:5].[c:6]1([C:12]([OH:13])([c:14]2[cH:15][cH:16][cH:17][cH:18][cH:19]2)[c:20]2[cH:21][cH:22][cH:23][cH:24][cH:25]2)[cH:7][cH:8][cH:9][cH:10][cH:11]1>>[S:1]([CH2:2][C:3](=[O:4])[OH:5])[C:12]([c:6]1[cH:7][cH:8][cH:9][cH:10][cH:11]1)([c:14]1[cH:15][cH:16][cH:17][cH:18][cH:19]1)[c:20]1[cH:21][cH:22][cH:23][cH:24][cH:25]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
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Smiles
|
CC(=O)O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O=C(O)CS
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
OC(c1ccccc1)(c1ccccc1)c1ccccc1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(O)CSC(c1ccccc1)(c1ccccc1)c1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
